calcium gluconate
Description
Properties
CAS No. |
121929-17-7 |
|---|---|
Molecular Formula |
C7H11NO3 |
Synonyms |
Hexonic acid, calcium salt (2:1) |
Origin of Product |
United States |
Advanced Synthetic Methodologies and Production Processes
Chemo-Enzymatic Synthesis Routes
Chemo-enzymatic routes often involve the enzymatic oxidation of glucose to gluconic acid, which is then neutralized with a calcium base to form calcium gluconate wikipedia.orggoogle.comgoogle.com. This approach leverages the specificity of enzymes to achieve high product purity google.com.
Microbial Fermentation Systems
Microbial fermentation is a widely used method for producing gluconic acid, a key precursor for this compound ijisrt.comtandfonline.com. Various microorganisms can produce gluconic acid through the oxidation of glucose scialert.netatamanchemicals.com.
Aspergillus niger and Related Fungi Bioprocesses
Aspergillus niger is a preferred microorganism for industrial gluconic acid production due to its robust growth, high yield, and ease of product separation ijisrt.comnih.gov. The fermentation process typically involves growing A. niger in a medium containing glucose and other nutrients ijisrt.comscialert.netresearchgate.net. The enzyme glucose oxidase, produced by A. niger, catalyzes the oxidation of glucose to glucono-δ-lactone, which then hydrolyzes to gluconic acid scialert.netatamanchemicals.comrsc.org. Calcium carbonate is often added to the fermentation medium to neutralize the gluconic acid formed, leading to the production of this compound wikipedia.orgajol.info.
Studies have investigated different strains of A. niger for their this compound production efficiency. For instance, Aspergillus niger IC–15 demonstrated a production of approximately 96.35 g/l of this compound after 72 hours of fermentation with an initial glucose concentration of 150 g/l scialert.net. Another mutant strain, A. niger AB 1801, was reported to yield up to 168 g/lit under optimized conditions researchgate.net.
Optimization of Fermentation Parameters (e.g., pH, temperature, substrate concentration, inoculum)
Optimizing fermentation parameters is crucial for maximizing this compound yield in microbial processes ijisrt.comresearchgate.net. Research has focused on identifying the optimal conditions for Aspergillus niger fermentation.
Substrate Concentration: Glucose concentration significantly impacts this compound production. While high glucose concentrations can increase yield, excessively high levels may lead to catabolic repression in A. niger scialert.net. Studies suggest that glucose concentrations around 10-15% are suitable and economical, although some strains can perform well at higher concentrations like 150 g/l (15%) ijisrt.comscialert.net. A concentration of 100 g/l has also been found to yield maximum production for certain A. niger strains als-journal.com.
pH: The initial pH of the fermentation medium affects glucose oxidase activity and fungal growth scialert.netresearchgate.net. Optimal pH values for gluconic acid and this compound production by A. niger typically range between 5.5 and 6.5 tandfonline.comscialert.netresearchgate.netajol.info. A pH of 6.5 was found to be optimal for maximum this compound production by mutant Aspergillus niger scialert.netresearchgate.net. However, some studies indicate optimal yields at pH 5.5 researchgate.net.
Temperature: Temperature plays a vital role in microbial activity. An optimal temperature of around 30°C is frequently reported for Aspergillus niger fermentation for gluconic acid and this compound production ijisrt.comresearchgate.netals-journal.comajol.info.
Inoculum: The age and concentration of the inoculum also influence fermentation efficiency ijisrt.comresearchgate.net. An inoculum level of 2% using 4-7 days old spores has been found suitable for gluconic acid production researchgate.net. Another study indicated that a 10% inoculum dose with 24-hour old inoculum was optimal for this compound production ijisrt.com.
Table 1 summarizes some reported optimal fermentation parameters for Aspergillus niger strains.
| Parameter | Optimal Value (Example 1) scialert.net | Optimal Value (Example 2) researchgate.net | Optimal Value (Example 3) ijisrt.com | Optimal Value (Example 4) als-journal.com |
| Glucose Concentration | 150 g/l | 12% (for gluconic acid) | 15% | 100 g/l |
| pH | 6.5 | 5.5 (for gluconic acid) | 6 ± 0.2 | 5 |
| Temperature | Not specified | 30°C | 30 ± 1°C | 30°C |
| Inoculum Age | Not specified | 4-7 days | 24 hours | Not specified |
| Inoculum Level | Not specified | 2% | 10% | Not specified |
| Fermentation Period | 72 hours | 10-12 days (for gluconic acid) | Not specified | 48 hours (for gluconic acid) |
Enzymatic Oxidation of Dextrose (Glucose Oxidase Systems)
Enzymatic oxidation using glucose oxidase (GOx) is a specific method for converting glucose to gluconic acid researchgate.netatamanchemicals.comrsc.org. This process involves GOx catalyzing the oxidation of β-D-glucose to D-glucono-δ-lactone, with oxygen as the electron acceptor, producing hydrogen peroxide as a byproduct rsc.org. The lactone then spontaneously hydrolyzes in water to form gluconic acid atamanchemicals.comrsc.org. Catalase is often used in conjunction with glucose oxidase to break down the hydrogen peroxide produced, which can inhibit GOx activity google.comgoogle.com. The gluconic acid formed is subsequently neutralized with a calcium source like calcium carbonate or calcium hydroxide (B78521) to yield this compound wikipedia.orggoogle.comresearchgate.net. This enzymatic method is favored for its high specificity and the resulting high purity of the this compound product google.com.
Bioreactor Design and Kinetic Studies in Crystallization
Bioreactor design plays a role in the efficiency of this compound production, particularly in integrated bioreaction-crystallization processes researchgate.netresearchgate.net. Studies have investigated the continuous production of this compound crystals using integrated systems, such as external loop airlift bubble columns, which combine the enzymatic oxidation of glucose with the crystallization of this compound researchgate.netresearchgate.net.
Kinetic studies in crystallization are essential for optimizing the recovery of this compound from the fermentation or enzymatic reaction broth researchgate.netdergipark.org.tr. Research has focused on understanding the crystallization kinetics of this compound in different reactor types, including airlift columns and stirred tanks researchgate.netresearchgate.netdergipark.org.tr. Factors such as temperature, supersaturation, and the presence of seed crystals influence the crystallization rate and crystal size distribution researchgate.netgoogle.com. The order of the crystal growth rate with respect to this compound supersaturation has been determined in kinetic studies researchgate.net.
Electrochemical Synthesis Methods
Electrochemical synthesis offers an alternative route for producing this compound researchgate.netidk.org.rscecri.res.in. This method typically involves the electrolytic oxidation of glucose in an aqueous solution containing a bromide salt (such as sodium bromide) as an electrolyte and a calcium compound (like calcium carbonate) researchgate.netidk.org.rscecri.res.in. Glucose oxidation occurs indirectly through the electrochemically generated bromine on the anode idk.org.rs. The gluconic acid produced in the solution reacts with the present calcium compound to form this compound researchgate.netidk.org.rs.
Advantages of the electrochemical method include potentially higher yields compared to some chemical methods, high conversion rates, and reduced byproduct formation cecri.res.in. The process can be carried out in undivided flow cells using graphite (B72142) electrodes cecri.res.in. Electrolysis conditions, such as current density, temperature, and electrolyte concentration, are optimized to achieve efficient glucose oxidation and this compound formation cecri.res.in. For example, electrolysis conditions using graphite electrodes and an electrolyte containing NaBr and CaCO₃ have been reported, with parameters like current density of 2-3 A/dm², temperature of 45-50°C, yielding high conversion and yield cecri.res.in.
Table 2 presents example electrolysis conditions for the electrochemical preparation of this compound.
| Parameter | Condition cecri.res.in |
| Anode | Graphite |
| Cathode | Graphite |
| Electrolyte | NaBr + CaCO₃ |
| Current Density | 2 - 3 A/dm² |
| Temperature | 45 – 50 °C |
| Type of Cell | Undivided Flow Cell |
| Cell Voltage | 3.5 – 4.5 V |
| Yield | 90 % |
| Conversion | 95 % |
The this compound formed is typically recovered by cooling, and the mother liquor can be reused in subsequent batches cecri.res.in. Purification steps may be necessary to reduce bromide content in the final product researchgate.netidk.org.rs.
Electrolytic Oxidation of Dextrose
Electrolytic oxidation is a significant method for producing this compound. This process typically involves the electrolysis of a glucose solution in the presence of an electrolyte, such as sodium bromide, using inert electrodes like graphite. cecri.res.inchina-ruibang.comtechno-preneur.net During electrolysis, bromide ions are oxidized at the anode to form free bromine. acs.org The free bromine then reacts with glucose, oxidizing it to gluconic acid. acs.org Simultaneously, hydrogen is produced at the cathode. acs.org
The electrochemical method allows for the conversion of sugar into the calcium salt of the corresponding sugar acid, with the primary by-products being hydrogen and carbon dioxide, which are released as gases. acs.org
Electrode Polarization and Recovery Considerations
In electrolytic synthesis, electrode polarization is a phenomenon that can occur. Polarization refers to the deviation of the electrode potential from its equilibrium value when a current flows. This can impact the efficiency of the electrochemical reaction. While the provided search results mention electrode polarization in the context of other electrochemical processes rsc.orgoup.com, specifically concerning this compound synthesis, one source notes that a calcareous deposit can form on the cathode nist.gov. This deposit can be quickly dissolved by reversing the current nist.gov. Reversing the current, however, does not significantly affect the efficiency of the oxidation nist.gov.
Recovery of this compound from the electrolyte solution is typically achieved by cooling the solution, which causes the this compound to crystallize due to its limited solubility in water (approximately 3 g/100mL at 20°C). google.comnih.gov The crystallized this compound is then collected, often by filtration. nist.gov The remaining mother liquor, which contains the electrolyte (e.g., bromide) and any unreacted starting materials, can be reused in subsequent batches, contributing to the economic and environmental efficiency of the process. cecri.res.inchina-ruibang.comtechno-preneur.net Recovery of bromide from contaminated mother liquors can involve evaporation and ignition of residues, followed by extraction or electrolysis. nist.gov
Chemical Synthesis Approaches for Gluconate Salts
Beyond electrochemical methods, chemical synthesis routes are also employed for the production of gluconate salts, including this compound. These methods typically involve the reaction of gluconic acid or its lactone with a suitable calcium source.
Reaction of Gluconic Acid with Calcium Sources
A straightforward chemical synthesis involves the reaction of gluconic acid with a calcium source such as calcium carbonate or calcium hydroxide. wikipedia.orgscribd.com In this process, gluconic acid is neutralized by the calcium compound to form this compound and water. For example, calcium hydroxide is slowly added to a vessel containing gluconic acid and water, and the reaction mixture is stirred and filtered while hot. scribd.com The filtrate can then be processed further, such as by distillation to remove water, yielding this compound. scribd.com
Another approach utilizes glucono-delta-lactone, a cyclic ester of gluconic acid. Glucono-delta-lactone can be hydrolyzed to form gluconic acid, which then reacts with calcium carbonate to produce this compound. google.comgoogle.com This reaction is often carried out at elevated temperatures, such as 80-90°C. google.comgoogle.com After the reaction, activated carbon may be added for decolorization, followed by hot filtration and cooling to induce crystallization of this compound. google.comgoogle.com
Synthesis of Mixed Salts (e.g., Calcium Lactate (B86563) Gluconate)
Mixed salts, such as calcium lactate gluconate (CLG), can also be synthesized through chemical reactions involving gluconic acid (or glucono-delta-lactone) and lactic acid with a calcium source. wbcil.comgoogle.com One method involves the reaction of gluconic acid or glucono-delta-lactone with lactic acid in an aqueous medium in the presence of calcium hydroxide. google.comepo.orggoogle.com This reaction aims to produce a single molecule of calcium gluconolactate, rather than a simple mixture of calcium lactate and this compound. google.comepo.orggoogle.com
The synthesis of CLG can be conducted in aqueous media under controlled temperature and pH conditions. wbcil.com The choice and amount of the calcium source are important factors influencing the yield and purity of the final product. wbcil.com Calcium hydroxide is a commonly used calcium source in the synthesis of CLG from gluconic acid and lactic acid. google.comepo.orggoogle.com Another method for preparing CLG involves using glucose, calcium carbonate, and lactic acid as raw materials with the aid of enzyme catalysis, specifically glucose oxidase and catalase. patsnap.com
Fundamental Coordination Chemistry and Structural Elucidation
Solid-State Structural Characterization
The solid-state structure of calcium D-gluconate is characterized by its formation of coordination polymers. core.ac.ukiucr.org Unlike some other calcium complexes, the structure of calcium D-gluconate had not been extensively reported until relatively recently, partly due to challenges in growing suitably sized single crystals for traditional X-ray diffraction. core.ac.ukresearchgate.netresearchgate.net
Single-Crystal X-ray Diffraction Studies
Single-crystal X-ray diffraction studies at low temperatures, such as 100 K, have been instrumental in elucidating the detailed structure of calcium D-gluconate. core.ac.ukiucr.org These studies provide precise information about atomic positions, bond lengths, and angles within the crystal lattice.
The crystal structure of calcium D-gluconate is composed of one-dimensional coordination polymers. core.ac.uk A notable feature of this polymeric structure is the presence of μ-oxo bridges linking adjacent calcium centers. core.ac.ukiucr.orgresearchgate.net Specifically, adjacent metal centers are connected by three μ-oxo bridges. core.ac.ukresearchgate.net The metal-to-metal distance between these bridged calcium ions has been reported as 3.7312 (2) Å. core.ac.ukresearchgate.net One of the gluconate ligands contributes to this bridging by binding to three adjacent metal centers. core.ac.ukresearchgate.net
In the crystal structure of calcium D-gluconate, the calcium ion exhibits an unusually high coordination number of nine. core.ac.ukiucr.orgresearchgate.net The calcium ion is coordinated to nine oxygen atoms. core.ac.uk Five of these oxygen atoms originate from the two gluconate ligands within the asymmetric unit. core.ac.uk The coordination polyhedron around the calcium ion is described as a distorted triaugmented triangular prism. core.ac.uk Adjoining polyhedra within a given polynuclear chain share a triangular face. core.ac.uk
A summary of the calcium coordination environment is provided in the table below:
| Feature | Description | Value/Details |
| Coordination Number | Number of oxygen atoms coordinated to Calcium | 9 |
| Coordinating Atoms | Oxygen atoms from gluconate ligands and water | 9 total (5 from gluconate) core.ac.uk |
| Coordination Polyhedron | Geometry around the calcium ion | Distorted triaugmented triangular prism core.ac.uk |
Studies have revealed that the conformation of the gluconate ligands in the crystalline state is not uniformly a straight chain. core.ac.uk One of the gluconate ligands in the structure contradicts the earlier suggestion that a straight-chain conformation is associated with an intramolecular hydrogen bond. core.ac.ukresearchgate.net This particular ligand adopts a conformation that allows it to bind to three adjacent metal centers. core.ac.ukresearchgate.net Another study using single-crystal X-ray diffraction indicated that the D-gluconate anion in calcium D-gluconate had a curved chain configuration with an intramolecular bond. researchgate.net
Calcium gluconate can exist in different solid forms, including anhydrous and hydrated states. The monohydrate form is commonly studied. icm.edu.plresearchgate.net The presence of coordination water molecules stabilizes the crystal lattice of this compound through the formation of interplanar hydrogen bonds. icm.edu.pl The removal of this water can decrease the strength of these interplanar bonds. icm.edu.pl Polymorphous transformations can occur during mechanical activation of this compound monohydrate. icm.edu.pl Powder X-ray diffraction (PXRD) can be used to characterize and distinguish between different forms of calcium D-gluconate, such as a monohydrate and another form (Form I). researchgate.netresearchgate.net Form I exhibits characteristic peaks in its PXRD pattern that are distinct from the monohydrate. researchgate.net
The use of synchrotron radiation has proven beneficial in the crystal structure determination of this compound, particularly when dealing with small crystals that yield weak diffraction data with traditional laboratory equipment. core.ac.ukiucr.orgresearchgate.netresearchgate.net Synchrotron radiation provides an improved crystal structure, allowing for more detailed analysis, including the elucidation of hydroxy hydrogen atom positions. core.ac.ukiucr.orgresearchgate.net The ability to obtain good quality data from small needle-like crystals, which are often produced by traditional crystallization methods, has been enhanced by using synchrotron sources. core.ac.uk
| Technique | Application in this compound Structural Studies | Benefits |
| Single-Crystal X-ray Diffraction | Determination of atomic arrangement, bond lengths, and angles in the solid state. core.ac.uk | Provides detailed structural information. |
| Synchrotron Radiation X-ray Diffraction | Studying small or weakly diffracting crystals. core.ac.ukiucr.orgresearchgate.netresearchgate.net | Enables structure determination when traditional methods are challenging; provides improved detail. core.ac.ukiucr.orgresearchgate.net |
| Powder X-ray Diffraction (PXRD) | Characterization and identification of different solid forms (polymorphs, hydrates). researchgate.netresearchgate.net | Useful for analyzing polycrystalline samples and phase transformations. researchgate.net |
Polymorphism and Anhydrous/Hydrated Forms
Mechanoactivation Effects on Solid-State Structure
Mechanoactivation, a process involving mechanical stress and energy input, can significantly alter the solid-state structure of molecular crystals like this compound monohydrate. icm.edu.plresearchgate.net Studies utilizing techniques such as X-ray structure analysis, solid-state NMR spectroscopy, infrared spectroscopy, and electron microscopy have provided insights into these transformations. icm.edu.plresearchgate.net
Deformation-Induced Structural Transformations
Mechanical activation can induce structural transformations in this compound monohydrate crystals. icm.edu.plresearchgate.net These transformations can include morphological changes and the formation of nano-dispersed states, with particle sizes potentially not exceeding 100 nm. icm.edu.plresearchgate.net The process is primarily deformation-induced. icm.edu.pl
Amorphization and Molecular Polymorphous Conversions
A notable effect of mechanoactivation on this compound monohydrate is amorphization, where the crystalline structure is disrupted, leading to a disordered, amorphous state. icm.edu.plresearchgate.net Alongside amorphization, molecular polymorphous conversions can occur. icm.edu.plresearchgate.net One proposed reason for these transformations in low-symmetry molecular crystals is spatial molecular isomerization, where the coexistence of reactants and products with different stereo-organization disrupts the lattice's translational invariance. icm.edu.plresearchgate.net
Alterations in Intermolecular and Intramolecular Hydrogen Bonding
Mechanoactivation can lead to changes in the hydrogen bonding network within this compound. researchgate.net In hydrated this compound, strong intermolecular hydrogen bonds are typically present between neighboring crystalline planes, and coordination water molecules stabilize the crystal lattice through interplanar hydrogen bonds. icm.edu.pl Mechanical activation can cause the breakage of these intermolecular bonds, as well as potentially intramolecular bonds. researchgate.net This can lead to the decomposition of the crystalline hydrate (B1144303) and the removal of water from the first coordination sphere of calcium. icm.edu.pl Changes in IR spectra upon mechanical activation can indicate an increase in the number of hydroxyl groups of the gluconic acid anions involved in coordination bonds with calcium cations. icm.edu.pl A decrease in the intensity of bands related to crystalline hydrate decomposition and the appearance of bands potentially associated with intramolecular hydrogen bonds in the coordination have been observed. icm.edu.pl
Solution-Phase Complexation Chemistry
In aqueous solutions, this compound undergoes complexation, forming various species depending on factors such as concentration, pH, and the presence of other ions. nih.govresearchgate.netmpg.de The complexation properties of gluconate with metal cations are particularly significant in alkaline to hyperalkaline conditions, where deprotonation of alcoholic hydroxyl groups can facilitate stable chelate complex formation. researchgate.netmpg.de
Equilibria and Speciation of Calcium(II)-Gluconate Systems
The complexation between calcium(II) and gluconate ions in solution involves a series of equilibria, leading to the formation of different complex species. nih.govresearchgate.netresearchgate.net Studies employing techniques such as potentiometry, NMR spectroscopy, and mass spectrometry have been used to elucidate the speciation and determine the formation constants of these complexes. nih.govresearchgate.net
Formation of Mononuclear and Multinuclear Complexes (e.g., [CaGluc]+, [CaGlucOH]0, [Ca2Gluc(OH)3]0, [Ca3Gluc2(OH)4]0)
In calcium(II)-gluconate systems, both mononuclear and multinuclear complexes can form. nih.govresearchgate.net At lower pH values, mononuclear species like [CaGluc]+ may be present. nih.govresearchgate.net As pH increases, particularly in alkaline to hyperalkaline solutions, the formation of hydroxido complexes becomes significant. nih.govresearchgate.net Mononuclear species such as [CaGlucOH]0 have been identified, although they may be minor species under certain alkaline conditions. nih.govresearchgate.netresearchgate.net
Predominant species in hyperalkaline solutions and at higher calcium concentrations can be multinuclear complexes. nih.govresearchgate.netresearchgate.net Research has provided evidence for the formation of neutral multinuclear complexes, including [Ca2Gluc(OH)3]0 and [Ca3Gluc2(OH)4]0. nih.govresearchgate.netresearchgate.netacs.org The formation of these complexes has been confirmed through various experimental techniques, and their stability constants have been determined. nih.govresearchgate.netresearchgate.netacs.org
The binding sites of the gluconate anion to calcium(II) in these complexes involve the carboxylate group and notably, the oxygen atoms on the second and third carbon atoms have been identified as probable sites for calcium(II) binding. nih.govresearchgate.netacs.org
The stability constants for the formation of these complexes are crucial for understanding the speciation of calcium in the presence of gluconate across different conditions. The formation of multinuclear complexes, such as [Ca2Gluc(OH)3]0 and [Ca3Gluc2(OH)4]0, indicates the complex nature of this compound interactions in solution, particularly at elevated pH. nih.govresearchgate.netresearchgate.netacs.org
| Complex Species | Stoichiometry (Ca:Gluc:OH) | log β |
| [CaGluc]+ | 1:1:0 | |
| [CaGlucOH]0 | 1:1:1 | |
| [Ca2Gluc(OH)3]0 | 2:1:3 | 8.03 |
| [Ca3Gluc2(OH)4]0 | 3:2:4 | 12.39 |
*Note: log β values are specific to the experimental conditions (ionic strength, temperature) under which they were determined. The values listed for [Ca2Gluc(OH)3]0 and [Ca3Gluc2(OH)4]0 are from studies in hyperalkaline solutions. nih.govresearchgate.netresearchgate.netacs.org
Stability Constants and Thermodynamic Parameters of Complex Formation
Stability constants (also known as formation or binding constants) quantify the strength of the interaction between a metal ion and a ligand in solution. wikipedia.org These constants are equilibrium constants for the formation of a complex. wikipedia.org Thermodynamic parameters, such as changes in enthalpy and entropy, provide further insight into the nature of the complex formation. wikipedia.org
Studies have investigated the stability constants for this compound complexes under various conditions. For instance, research on the calcium-gluconate system in hyperalkaline solutions has identified the formation of multinuclear complexes with unexpectedly high stability. nih.govacs.org The stability of complexes formed between divalent metal ions and carboxylate anions, including gluconate, generally follows an order related to the basicities of the anions. cdnsciencepub.com
While specific thermodynamic parameters for this compound complex formation were not extensively detailed across the search results, one source mentioned that the complex formation between calcium and citrate (B86180) (another hydroxycarboxylate) is exothermic, in contrast to some other calcium hydroxycarboxylate complexes. mejeri.dk This highlights that thermodynamic properties can vary depending on the specific ligand.
Here is a table summarizing some reported complex formation constants for this compound:
| Complex Species | Log K (Stability Constant) | Conditions (Temperature, Ionic Strength, Medium) | Source |
| CaGluc | Reported values vary | Various | researchgate.net |
| CaGluc | Reported values vary | Various | researchgate.net |
| [CaGluc(OH)] | 8.03 | 25 °C, 1 M NaCl, Hyperalkaline solution | nih.govacs.org |
| [CaGluc(OH)] | 12.39 | 25 °C, 1 M NaCl, Hyperalkaline solution | nih.govacs.org |
| CaGlucOH | Principally found at pH 13 | Various | researchgate.net |
Note: "Gluc" represents the gluconate anion.
Influence of pH on Complex Formation and Species Distribution
The pH of the solution significantly influences the complex formation between calcium and gluconate, as well as the distribution of the resulting species. arxiv.orgresearchgate.net Gluconate's complexing ability is particularly remarkable in alkaline to hyperalkaline pH conditions due to the deprotonation of its alcoholic hydroxyl groups, which provides favorable binding sites for metal cations. researchgate.netmpg.deresearchgate.net
In neutral solutions, mononuclear complexes like CaGluc may form. rsc.orgnih.govacs.org However, in alkaline and hyperalkaline conditions (pH > 12), the speciation shifts towards the formation of more stable, often polynuclear, calcium-gluconate complexes. rsc.orgnih.govacs.org Studies have shown that at high pH values, complexes such as [CaGluc(OH)] and [CaGluc(OH)] become predominant. nih.govacs.org The formation of species like CaGlucOH is also observed at high pH. researchgate.net This pH-dependent behavior is crucial in various applications, including the use of gluconate in cementitious materials which are inherently alkaline. mpg.deresearchgate.netfrontiersin.orgnih.govarxiv.orgacs.org
Complexation with Other Metal Ions (e.g., Heavy Metals, Radionuclides)
D-gluconate is a versatile complexing agent and forms stable complexes with a wide variety of metal cations beyond calcium, including transition metals, lanthanides, and actinides. researchgate.netmpg.deresearchgate.netfrontiersin.orgrsc.orgresearchgate.net This complexing ability is particularly relevant in contexts such as the potential mobilization of radionuclides in waste repositories and in various industrial applications. mpg.defrontiersin.orgrsc.orgnih.gov
Studies on Lanthanides (e.g., Nd(III))
Gluconate forms stable chelate complexes with lanthanides. mpg.deacs.org Studies on the complexation of trivalent lanthanide ions (Ln(III)), such as Nd(III), with gluconate have been conducted across a range of concentrations and pH values. researchgate.netacs.org These studies often utilize techniques like time-resolved laser-induced luminescence spectroscopy (TRLFS), capillary electrophoresis-inductively coupled plasma mass spectrometry (CE-ICP-MS), and nuclear magnetic resonance (NMR) spectroscopy to elucidate the complexation behavior and resulting speciation. acs.org
For trivalent actinides and lanthanides, the formation of ternary complexes with Ca(II) has also been reported, indicating that calcium can further stabilize these complexes, particularly in alkaline environments. mpg.defrontiersin.org Nd(III) is frequently used as a chemical analogue for trivalent actinides like Am(III) and Cm(III) due to their similar ionic radii, making studies on Nd(III)-gluconate complexation relevant to understanding actinide behavior. researchgate.netfrontiersin.org
Actinides (e.g., U(VI), Th(IV), Tc(IV/V))
Gluconate is known to form strong complexes with actinides, which is a significant factor in assessing their potential mobilization in environments like nuclear waste repositories. mpg.defrontiersin.orgnih.gov Studies have investigated the complexation of gluconate with various actinides in different oxidation states, including An(III), An(IV), and U(VI). mpg.defrontiersin.orgnih.gov
For tetravalent actinides (An(IV)), such as Th(IV) and Pu(IV), complexes with gluconate are expected to dominate the aqueous speciation in the alkaline pH range, especially in the absence of calcium. nih.gov Under hyperalkaline conditions and in the presence of calcium, the formation of ternary species, such as CaTh(OH)(GLU)(aq), has been described for both gluconate and isosaccharinate (a related sugar carboxylate), suggesting similar complex formation with other tetravalent actinides. nih.gov The stability of these actinide-gluconate complexes can be influenced by the presence of calcium, leading to the formation of ternary Ca-An-gluconate species. mpg.defrontiersin.org
Transition Metals (e.g., Mn(II/III/IV), Fe(II/III), Co, Cd, Ce, Ho)
Gluconate forms chelate complexes with various transition metals. mpg.de Studies have investigated the complexation of gluconate with metal ions such as Fe(III). mpg.deresearchgate.net In alkaline solutions, gluconate can form stable complexes with Fe(III), preventing the precipitation of Fe(OH) even at high pH. researchgate.net The formation of binary complexes with Fe(III) having different stoichiometries (e.g., 1:1, 1:2, and 2:2 Fe:gluconate) has been identified. researchgate.net
Furthermore, in the presence of both calcium and transition metal ions like Fe(III), mixed binuclear or heteropolynuclear complexes can form. mpg.deresearchgate.net For example, studies have reported the formation of complexes with Ca:Fe:gluconate stoichiometries of 1:1:1 and 1:1:2 in alkaline solutions. researchgate.net These heteropolynuclear complexes often exhibit remarkably high stability, and the presence of one metal ion can facilitate the binding of the other. researchgate.net The complexation of iron with gluconate and calcium can also influence the electrochemical properties of the iron redox couple. researchgate.net
While specific details for complexation with all listed transition metals (Mn, Co, Cd, Ce, Ho) were not explicitly detailed across the search results, the general complexing ability of gluconate with transition metals is well-established. researchgate.netmpg.dersc.org
Chelation Mechanisms and Binding Sites (e.g., carboxylate, hydroxyl groups)
The chelating ability of gluconate stems from its molecular structure, which contains both a carboxylate group and multiple hydroxyl groups. patsnap.comresearchgate.netmpg.de These oxygen-containing functional groups can act as electron-donating ligands, forming coordinate bonds with metal ions. patsnap.com
The carboxylate group is a primary binding site for metal ions. patsnap.commdpi.com Additionally, the alcoholic hydroxyl groups play a crucial role in chelation, particularly under alkaline conditions where they can deprotonate to form alcoholate groups, which are stronger ligands. researchgate.netmpg.deresearchgate.net The presence of these adjacent hydroxyl groups next to the carboxylate group allows for the formation of stable five-membered chelate rings. mpg.de
Multinuclear NMR measurements and other spectroscopic techniques have been used to identify the binding sites of gluconate. nih.govacs.org Studies on calcium-gluconate complexes in hyperalkaline solutions have indicated that, besides the carboxylate group, the oxygen atoms on the second and third carbon atoms are the most probable sites for Ca(II) binding. nih.govacs.org The specific configuration (threo or erythro) of the hydroxyl groups can also influence which hydroxyl groups participate in metal ion binding. nih.gov
The formation of these chelate complexes by gluconate with various metal ions contributes to its ability to solubilize metal salts, particularly at high pH. mpg.dearxiv.org
Intermolecular Interactions in Aqueous Solutions
This compound is soluble in water, with its solubility increasing significantly with temperature. chemicalbook.comnih.govnih.gov At 15 °C, the solubility in water is approximately 3.3 g/100 mL, increasing to about 20 g/100 mL in boiling water. google.comnih.gov This solubility is notably lower than that of calcium chloride, another calcium salt. nih.govwikipedia.org The solubility of calcium D-gluconate in water increases with temperature between 10-30 °C. nih.gov
Hydrogen Bonding Networks
Hydrogen bonding is a crucial intermolecular interaction in aqueous solutions of this compound. The gluconate anion, with its numerous hydroxyl groups and a carboxylate group, can participate extensively in hydrogen bonding with surrounding water molecules and potentially with other gluconate ions. In the crystalline state of related compounds like potassium D-gluconate monohydrate, D-gluconate ions and water molecules are linked in sheets by a series of intermolecular hydrogen bonds involving water molecules, carboxylate groups, and pairs of hydroxyl groups. researchgate.net
In aqueous solutions of this compound, the formation of intermolecular hydrogen bonds has been detected, and these interactions can influence the spatial structure of the molecules, particularly with increasing solution concentration. researchgate.netresearchgate.net The observed concentration-dependent behavior of this compound conformation is also linked to the presence of intramolecular hydrogen bonds, such as between O(C4)H and O(C2). researchgate.netresearchgate.net
Hydration and Solvation Thermodynamics
The dissolution of this compound in water involves hydration of the calcium ions and the gluconate anions, as well as the interaction between these hydrated species. The process is influenced by thermodynamic factors, including enthalpy and entropy changes.
Research into the thermodynamics of dissolution of calcium hydroxycarboxylates, including calcium D-gluconate, in water indicates that the dissolution process is endothermic. nih.govresearchgate.net This means that heat is absorbed during dissolution, which is consistent with the observed increase in solubility with increasing temperature. nih.gov
Complex formation between calcium ions and gluconate anions in aqueous solution is an important aspect of the solvation process. This binding is endothermic, with a reported standard enthalpy of association (ΔH°ass) of (34 ± 2) kJ·mol⁻¹ for the formation of a 1:1 complex at 25 °C. nih.gov Despite the endothermic nature of the complex formation, the process is entropy-driven (ΔS°ass > 0). nih.gov This entropy increase associated with complex formation results in a decrease in calcium ion activity in aqueous solutions as temperature increases, even in saturated solutions where solubility is increasing. nih.gov
Thermodynamic studies, including those using diffusion coefficient measurements, provide insights into the structure and behavior of this compound in different aqueous media. researchgate.net These data help in understanding the solute-solvent intermolecular interactions. researchgate.net
The dehydration of this compound monohydrate, an endothermic process, occurs at temperatures significantly higher than the boiling point of water, implying strong interactions between water and calcium D-gluconate molecules in the solid state. researchgate.net This strong interaction in the solid state is consistent with the significant hydration and solvation effects observed upon dissolution.
| Property | Value | Conditions | Source |
| Solubility in water | 3.3 g/100 mL | 15 °C | nih.gov |
| Solubility in water | ~3.5 g/100 mL | 25 °C | nih.gov |
| Solubility in boiling water | ~20 g/100 mL or ~1 g in 5 mL | Boiling | chemicalbook.comgoogle.com |
| Standard Enthalpy of Association (1:1 complex) | 34 ± 2 kJ·mol⁻¹ | 25 °C | nih.gov |
| Standard Entropy of Association (1:1 complex) | > 0 | 25 °C | nih.gov |
| Phase Transition Temperature (Monohydrate to Form I) | 292 K (19 °C) | Aqueous Solution | rsc.org |
| Dehydration Temperature (Monohydrate) | 400-439 K (127-166 °C) (onset of weight loss) | Thermal analysis | researchgate.net |
The solubility of different crystal forms of calcium D-gluconate in water can vary, influencing their thermodynamic stability. For instance, this compound monohydrate is more stable than another form (Form I) below 292 K (19 °C), while Form I is more stable above this temperature, indicating an enantiotropy system. rsc.org
Advanced Analytical and Spectroscopic Characterization Techniques
Spectroscopic Methodologies
Spectroscopic techniques are fundamental in elucidating the molecular structure and electronic properties of calcium gluconate.
Fourier Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is a technique that provides information about the functional groups present in a molecule and their vibrational modes. It is used to characterize the molecular structure of this compound in different forms, including crystalline powders. researchgate.net
FT-IR spectra of this compound exhibit characteristic bands corresponding to the vibrations of various functional groups, such as the broad peak around 3200-3550 cm⁻¹ attributed to the symmetric stretching of the -OH group. researchgate.net The band at 1615 cm⁻¹ may be due to the COOH group from gluconate. ias.ac.in FT-IR spectroscopy can also provide evidence of structural transformations, such as deformation-induced polymorphous changes in this compound. icm.edu.pl Comparison of FT-IR spectra of different crystal forms, like anhydrate and monohydrate, can help distinguish between them. google.com
X-ray Absorption Spectroscopy (XAS)
X-ray Absorption Spectroscopy (XAS), particularly X-ray Absorption Near Edge Structure (XANES) at the Ca L-edge, is a technique sensitive to the local electronic and structural environment of calcium atoms. researchgate.net XAS can provide unique fingerprints for different calcium compounds, relating to the local structure around the calcium atom. researchgate.net
Studies using Ca L₃,₂-edge XANES have investigated this compound among other calcium salts. The fine structure of the Ca L₃,₂-edges is unique for each compound, offering insights into the local structure of the Ca atom. researchgate.net This technique has implications for studying the structure of calcium binding sites in various systems. researchgate.net X-ray absorption spectroscopy has also provided evidence for the existence of di-calcium complexes in hyperalkaline solutions, with determined Ca-Ca atomic distances in calcium-gluconate complexes. researchgate.net
Mass Spectrometry (MS)
Mass spectrometry is an analytical technique used to measure the mass-to-charge ratio of ions, providing information about the molecular weight and fragmentation pattern of a compound. It is used for the identification and quantification of this compound.
Electron and chemical ionization mass spectrometry, as well as MALDI, have been employed to investigate this compound, including its mechanoactivated forms. researchgate.net These studies can identify admixtures and confirm that mechanoactivation does not produce new compounds, although it may lead to conformational transitions. researchgate.net
Liquid chromatography–tandem mass spectrometry (LC–MS/MS) is a sensitive and specific method developed for the simultaneous quantification of this compound and other related compounds, such as ferrous gluconate, in various matrices like food. fao.orgresearchgate.net This technique allows for the determination of this compound concentrations with specific limits of detection and quantification. fao.orgresearchgate.net
Low- and high-resolution mass spectrometry have been used to experimentally determine the molecular weight of related compounds like calcium gluconolactate and analyze their elemental composition. google.comgoogle.com Mass spectra can show characteristic ions corresponding to the gluconate fragment. google.comgoogle.com
Electron and Chemical Ionization Mass Spectrometry
Electron Ionization (EI) and Chemical Ionization (CI) mass spectrometry are valuable tools for the identification and structural elucidation of organic compounds, including components related to this compound. Research has utilized both EI and CI mass spectrometry to investigate this compound and its mechanoactivated form, aiming to identify admixtures and assess structural changes upon mechanoactivation. researchgate.net While both modes can be used, EI mode may yield considerably stronger fragment ions for certain compounds, facilitating the determination of structural features like the position of a dioxo moiety. researchgate.net CI mass spectra are often characterized by peaks around the molecular ion. researchgate.net Studies have shown that mass spectrometry can identify components like lactate (B86563) and gluconate ions in samples containing calcium gluconolactate. google.com
Matrix-Assisted Laser Desorption/Ionization (MALDI)
Matrix-Assisted Laser Desorption/Ionization (MALDI) is another mass spectrometry technique applied in the characterization of this compound. researchgate.net MALDI, often coupled with time-of-flight (TOF) mass analyzers (MALDI-TOF-MS), is particularly useful for analyzing larger molecules and can provide information about molecular weight and the presence of adducts. researchgate.netscripps.edu In the context of this compound, MALDI has been used to investigate the compound and its mechanoactivated form. researchgate.net The presence of metal cations, such as Ca²⁺, can induce clustering between the matrix and analyte molecules, which can be observed in MALDI spectra. researchgate.net
Electrochemical and Titrimetric Methods
Electrochemical and titrimetric methods are fundamental for quantifying the calcium content in this compound and studying its complexation behavior.
Potentiometric Titrations (e.g., H2/Pt-electrode, Ca-ISE)
Potentiometric titrations are widely used to study the complexation of calcium ions with gluconate. This technique involves measuring the potential difference between an indicator electrode and a reference electrode as a titrant is added. The H₂/Pt-electrode can be used in potentiometric titrations, particularly in alkaline solutions, to study systems containing calcium and gluconate. rsc.orgcore.ac.ukresearchgate.netrsc.org These titrations can reveal complexation processes that consume hydroxide (B78521) ions, leading to shifts in observed cell potentials. rsc.org
Calcium Ion-Selective Electrodes (Ca-ISE) are also frequently employed in potentiometric titrations to directly monitor the concentration of free calcium ions in solution. rsc.orgresearchgate.netmdpi.com Ca-ISE potentiometric titrations have been used to investigate the complexation between Ca²⁺ and gluconate in neutral and hyperalkaline solutions. rsc.orgresearchgate.net These measurements can provide data on the formation of different calcium-gluconate complexes and their stability constants. rsc.orgcore.ac.ukresearchgate.netmpg.denih.gov For instance, studies using Ca-ISE have indicated the formation of 1:1 and potentially 1:2 calcium-gluconate complexes. mpg.de The response of the Ca-ISE can be linear within a certain pH range with a Nernstian slope. rsc.org
Research utilizing H₂/Pt-electrode potentiometry and Ca-ISE potentiometry has provided evidence for the formation of multinuclear calcium-gluconate complexes in strongly alkaline solutions, such as [Ca₂Gluc(OH)₃]⁰ and [Ca₃Gluc₂(OH)₄]⁰. researchgate.netnih.gov These studies often involve titrating solutions containing calcium and gluconate with a base, like NaOH, while monitoring the potential. rsc.orgcore.ac.uk
Conductometric Titrations
Conductometric titration is an electrochemical method that measures the change in electrical conductivity of a solution during a titration. This change in conductivity is dependent on the mobility of the ions involved in the reaction. Conductometric titrations can be used to determine the endpoint of various titrations, including those involving complex formation. slideshare.netslideshare.net In the context of this compound, conductometry has been used to confirm the formation of multinuclear calcium-gluconate complexes in hyperalkaline solutions, supporting findings from potentiometric measurements. researchgate.netnih.gov The technique measures the electrical conductance of an electrolyte solution and can be applied in various fields, including quality control. slideshare.netslideshare.net
Complexometric Titration with EDTA
Complexometric titration with Ethylenediaminetetraacetic acid (EDTA) is a common and pharmacopoeial method for the assay of this compound, determining its calcium content. scribd.comfirsthope.co.inpharmacyinfoline.comfdspharmacy.inpharmacyinfoline.comblogspot.commedmuv.com EDTA is a chelating agent that forms stable complexes with metal ions, including calcium. firsthope.co.inpharmacyinfoline.compharmacyinfoline.commedmuv.com
The titration is typically performed by titrating a solution of this compound with a standard solution of EDTA. firsthope.co.inpharmacyinfoline.comblogspot.com An indicator is used to detect the endpoint, which is the point at which essentially all calcium ions have been complexed by EDTA. firsthope.co.inpharmacyinfoline.com Mordant Black II (Eriochrome Black T) is a commonly used indicator for calcium titrations, although it may not give a distinct color change with calcium alone. scribd.compharmacyinfoline.comfdspharmacy.inpharmacyinfoline.comblogspot.com Therefore, a replacement or displacement titration is often employed, where a known amount of magnesium sulfate (B86663) is added. scribd.comfdspharmacy.inpharmacyinfoline.comblogspot.com Magnesium forms a complex with the indicator, and EDTA reacts preferentially with calcium. scribd.comfdspharmacy.inpharmacyinfoline.comblogspot.com Once all calcium is complexed, EDTA then complexes with magnesium, releasing the indicator and causing a color change at the endpoint. scribd.comfdspharmacy.inpharmacyinfoline.comblogspot.com The relative stability of the complexes is important in this method, with Ca-EDTA typically being more stable than Mg-EDTA, which in turn is more stable than the metal-indicator complexes. scribd.compharmacyinfoline.com
The procedure usually involves dissolving this compound in water, adjusting the pH to around 10 using a buffer solution (e.g., ammonia (B1221849) buffer), adding magnesium sulfate and the indicator, and then titrating with standardized EDTA solution. scribd.comfirsthope.co.inpharmacyinfoline.comfdspharmacy.inpharmacyinfoline.comblogspot.com A blank titration is often performed. scribd.compharmacyinfoline.com The volume of EDTA used is then related to the amount of this compound present to calculate its percentage purity. scribd.comfdspharmacy.inblogspot.com
Here is an example of data that might be collected during a complexometric titration of this compound:
| Titration Number | Volume of EDTA (mL) |
| 1 | V₁ |
| 2 | V₂ |
| 3 | V₃ |
| Mean Volume | (V₁ + V₂ + V₃) / 3 |
The percentage purity can be calculated based on the volume of EDTA used and the stoichiometry of the reaction. scribd.comfdspharmacy.inblogspot.com
Other Advanced Characterization
Beyond the detailed techniques discussed above, other advanced methods contribute to the comprehensive characterization of this compound. These can include techniques that provide complementary information about its physical and chemical properties.
Techniques such as X-ray Absorption Spectroscopy (XAS), Nuclear Magnetic Resonance (NMR) spectroscopy (including ¹H and ¹³C NMR), and Electrospray Ionization Mass Spectrometry (ESI-MS) have been used in conjunction with potentiometry and conductometry to study the complexation of calcium ions with gluconate, particularly in alkaline solutions. core.ac.ukresearchgate.netnih.gov These methods can help in identifying the binding sites of gluconate to calcium and elucidating the structure and composition of the formed complexes, including multinuclear species. researchgate.netnih.gov For example, multinuclear NMR measurements have indicated that besides the carboxylate group, the oxygen atoms on the second and third carbon atoms of gluconate are probable sites for Ca²⁺ binding. researchgate.netnih.gov ESI-MS has also been utilized in these studies. rsc.orgresearchgate.netnih.gov
Other advanced characterization methods mentioned in the context of calcium compounds and related substances include X-ray Diffraction (XRD) and Fourier Transform Infrared (FTIR) spectroscopy for assessing crystallinity and identifying functional groups researchgate.net, High-Performance Liquid Chromatography (HPLC) with UV detection for the determination of related substances and impurities google.comchinjmap.com, and techniques like Thermal Gravimetric Analysis (TGA) for studying thermal decomposition pharmacompass.com.
Freezing-Point Depression Measurements
Freezing-point depression (FPD), a colligative property, is a phenomenon where the freezing point of a solvent is lowered by the addition of a solute. This property is dependent on the concentration of solute particles in a solution, making it a valuable tool for determining the number of species present or for assessing the effective concentration of a solute. Cryoscopy is the branch of science that studies solutions based on their freezing points. scielo.br
In the context of this compound, freezing-point depression measurements can provide information about its dissolution behavior and the number of ions or complexes formed in solution. For instance, studies investigating the effect of various calcium salts on the properties of soymilk have utilized freezing-point depression. It was observed that this compound significantly increased the freezing point depression of soymilk compared to other calcium salts like calcium carbonate or tricalcium phosphate (B84403). oup.com This was primarily attributed to this compound's higher solubility, leading to a greater concentration of dissolved species in the solution. oup.com
Freezing-point depression experiments have also been employed in more complex systems involving this compound. Research on the complex formation between Ca(II) and gluconate ions in hyperalkaline solutions utilized freezing-point depression measurements, alongside techniques like potentiometry, XAS, 1H NMR, ESI-MS, and conductometry, to confirm the formation of multinuclear complexes such as [Ca₂Gluc(OH)₃]⁰ and [Ca₃Gluc₂(OH)₄]⁰. nih.gov This demonstrates the utility of FPD in supporting the identification and characterization of complex species formed by this compound in different chemical environments.
Furthermore, freezing point depression can be used to assess the isotonicity of solutions containing this compound. A solution isotonic with blood has a freezing point depression of 0.52°C. ijarbs.com Methods like the cryoscopic method and the sodium chloride equivalent method utilize freezing point depression values to calculate the amount of adjusting substance needed to make a solution isotonic. ijarbs.com The sodium chloride equivalent (E value) for this compound is listed as 0.14 in some references, indicating its contribution to the osmotic pressure of a solution relative to sodium chloride. ijarbs.com
Scanning Electron Microscopy (SEM) and Energy Dispersive Spectroscopy (EDS) (for material surface analysis)
Scanning Electron Microscopy (SEM) and Energy Dispersive Spectroscopy (EDS), also known as EDX, are powerful techniques used in combination to analyze the surface morphology and elemental composition of materials. SEM provides high-resolution images of a sample's surface, revealing details about its topography and microstructure. uanl.mx EDS, coupled with SEM, detects characteristic X-rays emitted from the sample when bombarded by the electron beam, allowing for qualitative and quantitative elemental analysis of the analyzed area. ebatco.com This combination is particularly useful for examining materials containing this compound or for analyzing surfaces where this compound has been applied or deposited.
SEM and EDS have been used to characterize the morphology and elemental composition of materials incorporating this compound. For example, in studies involving injectable alginate hydrogels cross-linked by this compound-loaded porous microspheres, SEM was used to observe the morphology of this compound deposited within the microspheres. acs.org EDS analysis was then performed to confirm the presence and determine the weight percentage of calcium in the loaded this compound crystals. acs.orgresearchgate.net EDX scans demonstrated that this compound was successfully loaded both on the surface and in the interior holes of the porous microspheres, although the percentage of calcium in the holes appeared lower due to interference from the microsphere material. acs.orgresearchgate.netresearchgate.net
The application of SEM and EDS extends to evaluating the effects of this compound in various material science contexts. Research on the use of this compound as a corrosion inhibitor for mild steel in hydrochloric acid utilized SEM-EDS to examine the surface morphology of the mild steel after exposure to the inhibitor. asianpubs.org This analysis helped to understand how this compound might form protective films on the metal surface, contributing to corrosion inhibition. asianpubs.org
Furthermore, SEM and EDS have been employed in studies investigating the use of this compound as a calcium source in different applications, such as the microbial solidification of sand. nih.gov Analysis of treated sand samples using SEM and EDS allowed researchers to examine the microstructure and determine the elemental composition, providing insights into the distribution and form of calcium compounds, including potentially this compound or calcium carbonate precipitated as a result of the treatment. nih.gov Similarly, SEM and EDS were used to characterize calcium-incorporated materials derived from natural sources, confirming the presence and distribution of calcium. scienceopen.comnih.gov
SEM has also been used to visualize the crystal morphology of this compound monohydrate powder. up.ac.za In studies related to the phase transformation of calcium D-gluconate, SEM was combined with techniques like Raman spectroscopy and PXRD to investigate the solvent-mediated phase transformation process and observe changes in crystal morphology. rsc.org
Theoretical and Computational Chemistry
Quantum Chemical Calculations (e.g., Density Functional Theory - DFT)
Quantum chemical calculations, notably Density Functional Theory (DFT), are extensively used to probe the electronic structure and properties of molecules and complexes involving calcium gluconate. DFT allows for the prediction of molecular geometries, binding energies, and charge distributions, offering insights into the fundamental interactions governing this compound behavior. This approach has been applied to study the complex formation between metal ions, including Ca(II), and gluconate ligands researchgate.net, acs.org, mejeri.dk, acs.org. Computational chemistry, encompassing methods like DFT, is employed to predict molecular structures and compute various molecular descriptors for biomaterials google.com.
Conformational Analysis of Gluconate Ligands
Conformational analysis of gluconate ligands is a critical step in understanding their flexibility and how they interact with metal ions. DFT calculations, coupled with conformational analysis, have been used to explore the different spatial arrangements of the gluconate molecule acs.org. By varying dihedral angles, researchers can identify stable conformers and assess their relative energies, providing a basis for understanding the preferred binding modes when interacting with calcium ions or surfaces acs.org.
Energetics of Complex Formation
DFT calculations are instrumental in quantifying the energetics of complex formation between calcium ions and gluconate. These studies determine the stability of various calcium-gluconate species by calculating binding energies and formation constants researchgate.net, acs.org, mejeri.dk, acs.org. Research indicates that the presence of alcoholic hydroxyl groups adjacent to the carboxylate group in gluconate enhances the stability of its complexes with metal ions, including Ca(II), often leading to the formation of five-membered chelate rings researchgate.net. Studies have explored the formation of both mononuclear (e.g., CaGluc⁺) and polynuclear (e.g., Ca₂Gluc(OH)₃⁰, Ca₃Gluc₂(OH)₄⁰) calcium-gluconate species, particularly in hyperalkaline solutions, and have determined their stability constants researchgate.net. DFT calculations have confirmed stronger calcium binding in deprotonated forms of related ligands, accompanied by shifts in binding sites acs.org.
Metal-Ligand Binding Site Predictions
Predicting the specific sites where metal ions bind to gluconate is crucial for understanding the coordination chemistry of this compound. DFT calculations help in identifying the most favorable binding sites by analyzing the interactions between the calcium ion and the oxygen atoms of the carboxylate group and hydroxyl groups of the gluconate ligand acs.org, acs.org. Studies have suggested that calcium ions can bind to the carboxylate oxygen atoms and potentially to the oxygen atoms of the hydroxyl groups, forming chelate structures researchgate.net, acs.org. DFT results have shown that for related systems, calcium binding can involve chelation by both carboxylate and hydroxyl groups acs.org.
Molecular Dynamics Simulations
Molecular Dynamics (MD) simulations provide a dynamic view of this compound behavior in various environments, allowing researchers to study time-dependent processes such as adsorption, diffusion, and interactions in solution. Classical all-atom MD simulations are commonly used to investigate the molecular-scale mechanisms of chemical admixtures, including those involving this compound, in systems like cementitious materials ethz.ch, researchgate.net.
Adsorption Mechanisms at Interfaces (e.g., metal surfaces)
MD simulations have been applied to study the adsorption mechanisms of gluconate, and by extension this compound chelates, at interfaces, such as metal surfaces or mineral phases like calcium silicate (B1173343) hydrate (B1144303) (C-S-H) science.gov, frontiersin.org, ethz.ch, researchgate.net, researchgate.net. These simulations can reveal how this compound interacts with surface atoms, the orientation of adsorbed molecules, and the strength of the adsorption frontiersin.org, ethz.ch, researchgate.net. Research using MD simulations has investigated the adsorption of this compound chelates on surfaces like bridging silicate of 14 Å tobermorite, a model for C-S-H, and has calculated the free energy of adsorption ethz.ch, researchgate.net. These studies suggest that calcium ions can mediate the adsorption of gluconate species on negatively charged surfaces frontiersin.org.
Behavior in Solution Environments
Here are some detailed research findings from the search results that can be presented in a table format:
| Study | Method Used | System Studied | Key Finding Relevant to this compound | Citation |
| Kutus et al. (2025) | Potentiometry, ¹³C NMR, ESI-MS, Solubility, DFT | Ca²⁺/D-gluconate in hyperalkaline solutions | Identified multinuclear complexes (Ca₂Gluc(OH)₃⁰, Ca₃Gluc₂(OH)₄⁰) and their stability constants; discussed chelate ring formation. | researchgate.net |
| Wu et al. (2024) | DFT | Calcium binding to amino acids and peptides | DFT confirmed stronger calcium binding in deprotonated forms and binding site shifts. | acs.org |
| Garcia et al. (2021) | DFT | Calcium binding to citrate (B86180) and isocitrate | Optimized structures and confirmed stronger binding to citrate. (Relevant as it uses DFT for calcium-ligand binding). | mejeri.dk |
| Kutus et al. (2019) | DFT, Potentiometry, NMR | Mg(II)/D-Gluconate | Used DFT with conformational analysis to study complex formation and ligand deprotonation. (Relevant as it applies DFT to gluconate complexes). | acs.org |
| Mohamed et al. (2022) | MD, DFT | Calcium ions with poly(carboxylate) superplasticizer | MD and DFT indicated calcium ion interaction with carboxylate groups; discussed adsorption energy. | ethz.ch, researchgate.net, researchgate.net |
| Androniuk et al. (2017, 2020), Philipp et al. (2022) | MD, Sorption experiments, Spectroscopy | Gluconate/C-S-H interface | MD simulations showed increased gluconate sorption with increasing Ca(II) concentration, attributing it to Ca(II) mediating effect at the interface. | frontiersin.org (cited within frontiersin.org) |
Table 1: Summary of Computational and Theoretical Studies Related to this compound and Gluconate Complexes
Thermodynamic Modeling of Aqueous Systems
Thermodynamic modeling plays a crucial role in understanding the behavior of this compound in aqueous solutions. Given the complex nature of this compound and its ability to act as a chelating agent, particularly in alkaline conditions, these models are essential for predicting its speciation, solubility, and interaction with other metal ions. The complexation properties of D-gluconate are especially notable at alkaline to hyperalkaline pH levels, where deprotonation of alcoholic hydroxyl groups facilitates the formation of stable chelate complexes with various metal cations, including calcium(II). mpg.deresearchgate.net Understanding these interactions through thermodynamic models is vital for various applications, from industrial processes like cement additives and metal surface treatment to biological systems where this compound is used as a calcium source. mpg.dearxiv.org Thermodynamic modeling has been employed to analyze experimental data, such as portlandite solubility and ion activity measurements, to determine the strength and nature of calcium-organic-hydroxide complexes. arxiv.org
Prediction of Metal-Organic-Hydroxide Complex Formation
The formation of metal-organic-hydroxide complexes is a key aspect of the aqueous chemistry of this compound, particularly in alkaline and hyperalkaline environments. Thermodynamic modeling is instrumental in predicting the composition and stability of these complex species. Research indicates that in hyperalkaline conditions, gluconate forms multinuclear complexes with calcium and hydroxide (B78521). researchgate.net Specific species identified through such studies and incorporated into thermodynamic models include CaGlucOH⁰, Ca₂Gluc(OH)₃⁰, and Ca₃Gluc₂(OH)₄⁰. researchgate.net The stability constants determined for these complexes, such as logK values of 8.03 for Ca₂Gluc(OH)₃⁰ and 12.39 for Ca₃Gluc₂(OH)₄⁰ under specific conditions, highlight their significance in controlling calcium speciation at high pH. researchgate.net Thermodynamic modeling helps to elucidate which of these complex species are predominant under varying conditions of calcium and gluconate concentrations and pH. researchgate.net Furthermore, these models can be extended to predict the formation of ternary complexes involving calcium, gluconate, and other metal ions, such as iron(III) or aluminum(III), which is relevant in complex systems like cementitious materials. mpg.dearxiv.org The strength of complex formation with calcium in alkaline solutions has been shown to be significantly higher for gluconate compared to other polyols like sorbitol, mannitol (B672), and galactitol, and thermodynamic modeling reflects this difference in complex stability constants. arxiv.org
Non Biomedical Applied Research Areas
Materials Science and Engineering Applications
Calcium gluconate has been investigated for its utility in modifying the behavior of materials, notably in preventing metallic corrosion and influencing the hydration processes in cement and concrete.
Corrosion Inhibition in Metallic Systems
This compound acts as a corrosion inhibitor for metallic systems, particularly carbon steel, in various aqueous environments, including simulated cooling water and artificial seawater. ampp.orgresearchgate.nettandfonline.com Its effectiveness is attributed to the formation of a protective layer on the metal surface. ampp.orgpmpinc.com
Mechanisms of Adsorption and Film Formation on Metal Surfaces
The corrosion inhibition mechanism of this compound involves the formation of a protective film on the metal surface through adsorption. ampp.orgpmpinc.com This film acts as a barrier, hindering the diffusion of corrosive species, such as dissolved oxygen, to the metal surface and thereby lowering the corrosion rate. ampp.orgpmpinc.com Studies suggest that gluconate ions can repair the porous oxide film on carbon steel by adsorbing onto exposed metal surfaces at weak spots or by being incorporated into the oxide film. emerald.comemerald.com The primary mechanism for carbon steel involves the formation of γ-Fe₂O₃ at anodic sites under the influence of dissolved oxygen. emerald.comemerald.com The formation of sparingly soluble complexes of ferric iron and calcium hydroxide (B78521) precipitated on cathodic sites can also offer protection. emerald.comemerald.com The adsorption of this compound on the metal surface follows adsorption isotherm models like Langmuir and Frumkin, indicating a physisorption mechanism. researchgate.nettandfonline.com This adsorption leads to the formation of a protective layer with increased charge-transfer resistance on the metal surface. ampp.orgresearchgate.net
A proposed mechanism for corrosion inhibition by this compound on mild steel in a solution containing chloride ions and this compound involves several steps:
this compound diffuses from the bulk solution to the metal surface. pmpinc.com
On the metal surface, an Fe²⁺-gluconate complex forms in the anodic regions, releasing Ca²⁺. pmpinc.com
The released Ca²⁺ forms Ca(OH)₂ on the cathodic sites. pmpinc.com
The protective film is concluded to consist of the Fe²⁺-gluconate complex and Ca(OH)₂. pmpinc.com
Synergistic Effects with Other Inhibitors (e.g., Molybdate)
This compound exhibits synergistic effects when used in combination with other inhibitors, such as sodium molybdate (B1676688), for the corrosion protection of carbon steel in neutral aqueous media. emerald.comemerald.comresearchgate.netglobalauthorid.com This synergistic action means that the combined inhibitory effect is greater than the sum of the effects of the individual inhibitors. emerald.comemerald.com An inverse relationship can exist between the concentrations of this compound and molybdate when used synergistically, allowing for effective corrosion arrest at a total inhibitor concentration of around 200 ppm. emerald.comemerald.com For instance, a combination of 50 ppm molybdate and 150 ppm this compound has been shown to arrest corrosion activity. emerald.comemerald.com This synergistic effect allows this compound to partially substitute sodium molybdate for carbon steel protection in aerated low corrosivity (B1173158) water. emerald.comemerald.com Synergistic effects have also been observed between this compound and 1-hydroxy ethane-1,1-diphosphonic acid (HEDP), considerably improving the inhibition performance of HEDP on mild steel. orientjchem.org
Electrochemical Characterization of Inhibition Performance
Electrochemical techniques, such as potentiodynamic polarization and electrochemical impedance spectroscopy (EIS), are widely used to evaluate the corrosion inhibition performance of this compound. ampp.orgresearchgate.nettandfonline.comemerald.comemerald.comresearchgate.netorientjchem.org
Potentiodynamic polarization studies indicate that this compound acts as a mixed-type inhibitor with a dominant anodic inhibition effect. researchgate.nettandfonline.com The addition of this compound shifts both anodic and cathodic polarization curves, often towards more positive potential values, and decreases anodic current densities, indicating the formation of a barrier layer on the metal surface that impedes charge transfer reactions. ampp.orgresearchgate.nettandfonline.com
Electrochemical impedance spectroscopy (EIS) provides further insights into the protective film properties. Studies show that the presence of this compound increases the charge-transfer resistance (Rct) and decreases the double-layer capacitance (Cdl). ampp.orgresearchgate.netorientjchem.org This is consistent with the formation of a protective layer on the metal surface due to inhibitor adsorption, which increases the impedance to charge transfer and reduces the dielectric properties of the interface. ampp.orgresearchgate.netorientjchem.org The appearance of a low-frequency inductive loop in Nyquist plots at higher concentrations of this compound can suggest complex adsorption processes or the formation of a porous film. ampp.org
Table 1: Electrochemical Impedance Parameters for Mild Steel with and without Inhibitors orientjchem.org
| Inhibitor Solution | Cdl (Farad) | Rct (Ωcm²) | IE (%) |
| Blank | 1.6003 x 10⁻⁴ | 4983.25 | - |
| 25 ppm HEDP | 9.63 x 10⁻⁵ | 7441.4 | 33 |
| 200 ppm this compound | 7.088 x 10⁻⁵ | 11245 | 54.8 |
| 25 ppm HEDP + 200 ppm CG | 5.558 x 10⁻⁵ | 29294 | 82.9 |
Note: IE denotes Inhibition Efficiency. CG denotes this compound.
This table illustrates the increase in charge-transfer resistance and inhibition efficiency when this compound is used, particularly in combination with HEDP. orientjchem.org
Cement and Concrete Chemistry
This compound, or its related form gluconic acid/sodium gluconate, is utilized in cement and concrete as a set retarder. cdnsciencepub.comiccc-online.orgtandfonline.comatamanchemicals.com This property is particularly valuable in applications requiring extended workability, such as long-distance transport of concrete, hot climates, and oil well cementing. cdnsciencepub.com
Retardation Mechanisms in Hydration Processes
The retarding effect of this compound and gluconates in cement hydration is primarily attributed to their ability to chelate or complex with calcium ions, which are crucial for the hydration process of cement. cdnsciencepub.comiccc-online.orgarxiv.org Gluconate ions form stable complexes with Ca²⁺ ions in the aqueous phase. iccc-online.orgarxiv.org This complexation reduces the concentration of free calcium ions in the solution, interfering with the nucleation and growth of hydration products, particularly calcium silicate (B1173343) hydrates (C-S-H) and portlandite (Ca(OH)₂), which are responsible for the setting and strength development of cement. cdnsciencepub.comiccc-online.orgarxiv.orgnih.gov
Another proposed mechanism involves the adsorption of gluconate molecules or calcium-gluconate complexes onto the surface of cement particles, particularly the tricalcium silicate (C₃S) and tricalcium aluminate (C₃A) phases. cdnsciencepub.comiccc-online.orgtandfonline.comnih.gov This adsorption forms a barrier layer that hinders the dissolution of the anhydrous cement phases and the precipitation of hydration products. iccc-online.orgtandfonline.comnih.gov
Studies using isothermal calorimetry have shown that gluconic acid and sodium gluconate significantly change the hydration kinetics of cement, reducing the rate of heat evolution and delaying the occurrence of hydration peaks. cdnsciencepub.com The delay in setting time observed with gluconic acid is linked to its chemical interaction with cement components and its ability to chelate calcium ions. cdnsciencepub.com At low dosages, the retarding mechanism may primarily involve hindering the nucleation and growth of hydrated calcium silicate. nih.gov Higher dosages can inhibit the formation of ettringite (AFt) and monosulfate (AFm) to varying degrees. tandfonline.comnih.gov
The strength of complex formation with Ca²⁺ follows the order gluconate >> sorbitol > mannitol (B672) > galactitol, which correlates with their sorption behavior on portlandite. arxiv.org Heteropolynuclear gluconate complexes with calcium and hydroxide dominate the calcium speciation in the presence of portlandite. arxiv.org
Table 2: Effect of Gluconic Acid (GA) and Sodium Gluconate (SG) on Cement Setting Time cdnsciencepub.com
| Admixture Type | Dosage (% by weight of cement) | Initial Setting Time (min) | Final Setting Time (min) |
| Control | 0 | - | - |
| GA | 0.06 | Increased by 44% | Increased by 14% |
| SG | 0.06 | Almost similar effect | Almost similar effect |
Note: Data is illustrative based on reported effects, specific time values were not consistently available across sources.
The table indicates that gluconates, even at low dosages, can significantly impact the setting time of cement, extending the period during which concrete remains workable. cdnsciencepub.com
Influence on Portlandite Solubility and Calcium Ion Activity
This compound has been shown to significantly increase the solubility of portlandite (Ca(OH)₂) in alkaline solutions, a condition typical in cementitious systems, including those found in radioactive waste repositories. nih.govresearchgate.netarxiv.org Studies utilizing techniques such as potentiometric measurements, XAS, ¹H NMR, ESI-MS, conductometry, and freezing-point depression experiments have identified the formation of unexpectedly stable Ca²⁺ complexes in the presence of gluconate. nih.gov While mononuclear complexes like CaGluc⁺ and [CaGlucOH]⁰ are minor species, predominant multinuclear complexes, such as the neutral [Ca₂Gluc(OH)₃]⁰ and [Ca₃Gluc₂(OH)₄]⁰, have been identified. nih.gov The binding sites of the gluconate ion involve the carboxylate group and the oxygen atoms on the second and third carbon atoms, as indicated by multinuclear NMR measurements. nih.gov This complex formation and increased portlandite solubility are relevant to understanding the influence of gluconate on the hydration of alite and Portland cement. researchgate.netarxiv.org
Impact on Setting Time, Compressive Strength, and Porosity of Cementitious Materials
This compound functions as a set extender or retarding agent in cement admixtures, contributing to increased workability and strength. bisley.biz Its effect on setting time is attributed to the chelation or complexation of calcium ions, which are crucial for the cement hydration process. cdnsciencepub.com This chelation can interfere with the nucleation and growth of hydration products, thereby delaying the setting process. cdnsciencepub.com
Research on ultra-high-performance concrete (UHPC) using sodium gluconate, a related compound with similar applications, indicates that small dosages can significantly affect concrete properties. nih.gov Sodium gluconate inhibits the formation of early ettringite (AFt) and delays the hydration of tricalcium silicate (C₃S) and dicalcium silicate (C₂S) in the plastic stage. nih.gov It also significantly extends the setting time by inhibiting the formation of calcium hydroxide (CH). nih.gov While low dosages may decrease early strength, they can promote AFt formation in later stages, reducing porosity and improving compressive strength at 28, 60, and 90 days. nih.gov
Studies on calcium phosphate (B84403) bone cements, which share some similarities with Portland cement in terms of calcium compounds, explore the impact of additives on porosity, setting times, and compressive strength. The addition of certain sugar surfactants can significantly increase porosity and improve workability. mdpi.com While this research focuses on different additives, it highlights the general principle that organic compounds can influence the porous structure and mechanical properties of calcium-based cements.
This compound's role as a set retarder in cementitious systems is linked to its ability to chelate Ca²⁺ ions, forming complexes that adsorb onto cement grain surfaces. cdnsciencepub.com This adsorbed layer acts as a barrier, hindering the dissolution of anhydrite and precipitation of ettringite, thus delaying cement hydration. cdnsciencepub.com
Encapsulation Technologies for Biocontrol Agents
This compound is utilized in encapsulation technologies, particularly in the formation of alginate beads for the immobilization of biocontrol agents. researchgate.netapsnet.orgnih.gov
Role as Cross-Linking Agent in Alginate Beads
Sodium alginate, a polysaccharide, forms gels in the presence of divalent cations, including calcium ions, which cross-link the guluronic acid regions of the alginate chains. earthwormexpress.com this compound serves as an advantageous cross-linking agent in the production of alginate beads. researchgate.net Compared to calcium chloride, this compound provides a slower, more uniform cross-linking process, resulting in a softer, more elastic gel texture. earthwormexpress.com This controlled gelation is beneficial for encapsulating sensitive biological agents. earthwormexpress.com The process typically involves dripping a sodium alginate solution containing the biocontrol agent into a this compound solution, where the calcium ions diffuse into the alginate droplets, causing gelation and bead formation. oregonstate.eduscielo.br
Improvement of Microorganism Survival During Dehydration
This compound provides protective effects to microorganisms during dehydration processes when used as a cross-linking agent in encapsulation, leading to greater survival compared to calcium chloride. researchgate.netnih.gov This enhanced survival has been observed in various microorganisms, including the fungi Metarhizium brunneum and Saccharomyces cerevisiae, and a consortium of plant growth-promoting bacteria. researchgate.netnih.govresearchgate.netencapprocess.fr The use of this compound in alginate capsules improves viability after drying and rehydration, enhances hygroscopic properties, and extends shelf life. researchgate.net Studies have shown that this compound can provide notable survival advantages, with lower losses in colony-forming units (CFUs) compared to other calcium salts like calcium lactate (B86563) and calcium chloride. researchgate.netnih.gov
Mechanisms of Chemical Protection in Biological Encapsulation
While the exact mechanisms are still being fully explored, cross-linking agents like this compound, due to their non-cationic structure, are thought to offer protective drying effects. researchgate.net They may accumulate intracellularly, acting as compatible solutes, and can lodge in the cell membrane, modifying the glass transition temperature. researchgate.net This helps protect the microorganisms from the stresses of dehydration. Additionally, gluconate may have a nutritive effect on encapsulated microorganisms, potentially contributing to improved survival and shelf life. nih.gov For instance, it has been shown to increase mycelium growth of M. brunneum and enhance CO₂ release from encapsulated S. cerevisiae. nih.gov
Environmental and Waste Management Applications
Radionuclide Complexation and Mobility in Geological Repositories
This compound, or more specifically the gluconate anion, is of interest in the context of geological repositories for radioactive waste due to its potential to form complexes with radionuclides. frontiersin.orgacs.orgresearchgate.net Organic materials, including cement additives like gluconate, can be present in radioactive waste and within the cementitious materials used in repositories. frontiersin.orgrsc.orgskb.se These organic substances can influence the behavior and mobility of radionuclides. frontiersin.orgskb.se
Influence on Solubility and Sorption of Actinides and Fission Products
The presence of gluconate can affect the solubility and sorption of actinides and fission products in geological repository environments. researchgate.netskb.se Gluconate is a polyhydroxycarboxylic acid that can form stable chelate complexes with a variety of radionuclides, including actinides and lanthanides (which serve as analogues for trivalent actinides). frontiersin.orgacs.orgresearchgate.netacs.org This complexation can potentially enhance the solubility of these elements and reduce their sorption onto cementitious materials and geological barriers, thereby increasing their potential for migration. frontiersin.orgresearchgate.netrsc.orgskb.se
Formation of Stable Chelate Complexes in Hyperalkaline Conditions
Cementitious materials in geological repositories create hyperalkaline conditions with pH values potentially exceeding 12. acs.orgresearchgate.netcore.ac.uk In these high-pH environments, gluconate can form stable complexes with metal ions, including calcium itself. rsc.orgresearchgate.net The stability of gluconate complexes in hyperalkaline solutions is attributed to the ability of calcium and other metal ions to induce the deprotonation of the hydroxyl groups on the gluconate molecule, in addition to the carboxylic group. researchgate.net This leads to the formation of stable chelate rings. researchgate.net
Research indicates the formation of unexpectedly stable calcium-gluconate complexes in strongly alkaline solutions. researchgate.net Studies using techniques like potentiometry, NMR, and mass spectrometry have identified the presence of multinuclear calcium-gluconate complexes, such as [Ca₂Gluc(OH)₃]⁰ and [Ca₃Gluc₂(OH)₄]⁰, which are predominant species under certain hyperalkaline conditions. researchgate.net These calcium-gluconate complexes can be precursors to or influence the formation of ternary complexes with actinides, impacting radionuclide behavior. researchgate.net
Water and Wastewater Treatment Processes
This compound is utilized in water and wastewater treatment processes, primarily due to its chelating properties. epa.govniir.org
Chelating Agent in Metal Removal
This compound acts as a chelating agent in water and wastewater treatment, binding with metal ions. americanelements.comatamanchemicals.com This property is useful for controlling water hardness by chelating calcium and magnesium ions, which helps prevent scaling and fouling in industrial water systems. multichemindia.com While sodium gluconate is more commonly cited for this application multichemindia.comjungbunzlauer.com, this compound also possesses chelating capabilities that can be applied to metal removal. The ability to chelate metal ions can be leveraged in cleaning products to prevent the formation of hard water deposits. multichemindia.comindiamart.comhaz-map.com
Applications in Sewage Purification
This compound is used in sewage purification processes. nih.govspecialitychemicalmanufacturers.comatamanchemicals.comindiamart.comhaz-map.com Although specific details on the mechanisms involved in sewage purification are not extensively detailed in the provided information, its use in this area is noted. epa.gov Its chelating properties and potential to interact with various components in wastewater likely contribute to its application in this field.
Industrial Chemical Processes (General)
This compound has various general applications in industrial chemical processes. It is used in industrial cleaning and metal surface treatment. nih.govindiamart.comhaz-map.com Its chelating ability makes it effective in these applications for interacting with metal ions. nih.govmultichemindia.comindiamart.comhaz-map.com this compound is also used in textile bleach stabilizing and aluminum processing. nih.govindiamart.comhaz-map.com It can function as a chelating agent in cement set retarding. nih.govindiamart.com Furthermore, it finds use in the production of paper, rubber, and plastics, as well as in the production of leather and textiles. oswalagrochemicals.com It is also noted for its use in reducing the acidity of wastewater and reducing corrosion in metal pipes. oswalagrochemicals.com this compound is manufactured for use in various industrial grades. americanelements.comjiaanbiotech.com
Chelating and Sequestrant Properties in Industrial Solutions
This compound exhibits excellent chelating and sequestrant properties, particularly in alkaline and concentrated alkaline solutions. atamanchemicals.com It can effectively chelate multivalent metal ions such as calcium, iron, copper, and aluminum, preventing their interference in various industrial processes by forming stable, water-soluble complexes. manavchem.comatamanchemicals.com This ability to control metal ions is valuable in aqueous systems. manavchem.com
Research indicates that gluconates, including this compound, can surpass other chelating agents like EDTA and NTA in their chelating power in alkaline conditions. atamanchemicals.com This makes them effective in cleaning products, where they help dissolve mineral deposits. atamanchemicals.com this compound is also used as a sequestrant in food products to improve quality and stability by forming chelate complexes around polyvalent metal ions, which can act as catalysts in the oxidation of fats. futuremarketinsights.com
Applications in Metal Surface Treatment
This compound finds applications in metal surface treatment processes. haz-map.com Its chelating properties are beneficial in cleaning metal surfaces by dissolving mineral deposits and controlling metal ions that could interfere with treatment processes. manavchem.comatamanchemicals.com
Studies have investigated the use of this compound as a corrosion inhibitor for metals like mild steel and aluminum alloys. researchgate.netohiolink.eduemerald.comuitm.edu.my For instance, research on mild steel in dilute hydrochloric acid showed that this compound decreased the corrosion rate, with inhibition efficiency values exceeding 80% at certain concentrations. researchgate.net The inhibition is believed to occur through the adsorption of films on the metal surface, following the Langmuir adsorption isotherm. researchgate.net
In the context of anti-corrosive coatings, this compound has been explored as an additive. Research on epoxy waterborne primer coatings for marine applications demonstrated that adding this compound decreased the corrosion rate of steel plates in a 3.5% NaCl solution. uitm.edu.my The ability of gluconate ions and Ca²⁺ ions to coordinate can enhance the formation of Ca(OH)₂ on aluminum alloy surfaces, contributing to corrosion inhibition. uitm.edu.my
This compound has also been investigated for its role in the electrochemical activation of titanium for biomimetic coating with calcium phosphate. nih.gov The presence of this compound in the electrolyte solution during electrodeposition resulted in the formation of a highly adhesive and uniform layer of hydroxyapatite (B223615) on the titanium surface. nih.gov
Role in Mining Processes (e.g., Bayer process for alumina (B75360) from bauxitic ores)
Calcium compounds, including lime (calcium oxide), play a significant role in the Bayer process for producing alumina from bauxite (B576324). researchgate.netresearchgate.net While this compound itself is not typically listed as a primary input like lime in the standard descriptions of the Bayer process for alumina extraction, the underlying principle of using calcium compounds to manage impurities is relevant.
In the Bayer process, bauxite is leached with a hot sodium hydroxide solution to dissolve alumina. srce.hr Impurities, particularly silica (B1680970), are present in bauxite and can dissolve in the alkaline liquor. srce.hr Lime is added in the Bayer process to remove silica impurities through a process called desilication. srce.hr This involves the reaction of lime with silica and calcium to form insoluble tricalcium aluminate (TCA) or hydrogarnet, which can then be separated from the sodium aluminate solution. srce.hrmdpi.com The addition of lime also helps to increase the leaching rate of alumina and improve the utilization of bauxite. srce.hr
While the direct use of this compound in the large-scale Bayer process is not extensively documented in the provided search results, its chelating properties suggest potential applications in managing specific metal impurities or influencing the crystallization of byproducts within the complex alkaline solutions of mining processes. The research on calcium chemistry in the Bayer process highlights the importance of understanding the interactions of calcium species with various components in the liquor. researchgate.netresearchgate.net
Environmental Fate and Ecotoxicological Considerations Chemical Perspective
Environmental Persistence and Degradation Pathways
The environmental persistence and degradation pathways of calcium gluconate are influenced by its chemical structure and the conditions of the surrounding environment. This compound is described as a natural substance that is easy to decompose. zbaqchem.com
Biotic Degradation Studies
This compound is expected to undergo biodegradation in the environment. Read-across data from sodium gluconate, a related substance, indicates that it is aerobically readily biodegradable, with over 60% biodegradation observed in 10 days in a sludge inoculum. epa.gov Anaerobic biodegradation of this compound is also expected to occur, with complete biodegradation anticipated after 35 days, based on read-across from sodium gluconate. epa.gov Gluconic acid and its salts, including this compound, have shown prebiotic effects in the lower gut of nonruminant animals, serving as a precursor for butyrate, which suggests biological transformation can occur. nih.gov
Photodegradation Mechanisms
While specific detailed studies on the photodegradation mechanisms of this compound are not extensively reported in the provided results, gluconate derivatives in general have an estimated photodegradation half-life between 1.7 to 4.0 hours in the atmosphere based on a modeling program. oecd.org This suggests that photodegradation can contribute to the breakdown of this compound in the presence of sunlight, particularly in the air compartment. Protecting this compound solutions from direct light is recommended to prevent photodegradation. dwaey.com
Bioavailability and Environmental Transport (Conceptual Frameworks)
The bioavailability and environmental transport of this compound are linked to its solubility and how it interacts with different environmental compartments. This compound is soluble in water, with a solubility of approximately 3.3 to 3.5 g/100 cc at 15-25 °C, and slowly soluble in boiling water. nih.gov It is insoluble in ethanol (B145695) and other organic solvents. nih.gov Its good water solubility and low vapor pressure suggest that water is a major target compartment for this substance in the environment. oecd.org
In aqueous solutions, this compound is expected to readily dissociate into calcium ions (Ca²⁺) and gluconate anions under environmentally relevant conditions. epa.govoecd.org The transport of calcium in the environment can involve various processes, including dissolution, diffusion, and potential interactions with soil and sediment particles. epa.gov Microorganisms can also play a role in calcium transport and enrichment. nih.gov The bioavailability of calcium from different calcium salts, including this compound, can vary, and factors such as solubility and complexation can influence its uptake by organisms. scispace.comnih.gov
Ecological Impact Assessment (General Principles)
Based on available information, this compound is not suspected to be an environmental toxin. ewg.org According to notifications provided by companies to ECHA in REACH registrations, no hazards have been classified for this compound. europa.euchemos.de It is not classified as hazardous to the aquatic environment. chemos.de
Future Research Directions and Emerging Areas
Development of Novel Synthetic Routes
Current industrial production of gluconic acid, a precursor to calcium gluconate, often involves microbial fermentation of glucose, primarily using Aspergillus niger or Gluconobacter oxydans. frontiersin.org Electrolytic oxidation of dextrose is another established method for producing this compound. nist.gov While these methods are in place, future research is directed towards developing novel synthetic routes that could offer improved efficiency, sustainability, and potentially yield products with tailored properties.
Research could explore alternative microbial strains or genetically engineered microorganisms for enhanced gluconic acid production, focusing on higher yields, reduced byproducts, and utilization of diverse, potentially cheaper, feedstocks. frontiersin.org Investigation into novel chemical or electrochemical synthesis pathways that require less energy or utilize more environmentally friendly reagents is also a promising avenue. Furthermore, exploring continuous process designs and intensified reaction systems could lead to more cost-effective and scalable production methods. The synthesis of complex molecules utilizing sugar derivatives, as seen in the synthesis of malacidin A analogues from D-glucal, suggests potential for innovative approaches in modifying or synthesizing gluconate-based compounds with specific functionalities. frontiersin.orgnih.gov
Advanced Structural Characterization of Complex Systems
Understanding the intricate structural behavior of this compound, particularly its interactions in complex systems, is a critical area for future research. This compound is known for its ability to form stable chelate complexes with metal cations, especially in alkaline conditions, involving the deprotonation of alcoholic hydroxyl groups in addition to the carboxylate group. arxiv.orgmpg.deresearchgate.netresearchgate.net
While techniques like potentiometric titrations, multinuclear NMR, ESI-MS, and quantum chemical calculations have provided valuable insights into calcium-gluconate complexation, applying more advanced spectroscopic and diffraction techniques can offer deeper structural understanding. researchgate.netresearchgate.net For instance, high-resolution X-ray diffraction has been used to determine the crystal structure of this compound, revealing coordination polymers and an unusual calcium coordination number of nine in the reported structure. core.ac.uk Future studies could focus on characterizing the dynamic structures of this compound complexes in various solvents, at different concentrations, and in the presence of other ions or biomolecules relevant to its applications in food, pharmaceuticals, or industrial processes. Advanced solid-state NMR or cryo-electron microscopy could provide insights into its structure in solid formulations or biological matrices.
Refined Computational Models for Complex Interactions
Computational chemistry plays a vital role in complementing experimental studies by providing molecular-level insights into the interactions of this compound. Molecular dynamics simulations and Density Functional Theory (DFT) calculations have been employed to study its adsorption behavior on surfaces like mild steel and tobermorite, as well as to investigate complex formation energies. researchgate.netresearchgate.netresearchgate.net
Future research should aim to refine these computational models to accurately predict the behavior of this compound in more realistic and complex environments. This includes developing models that can effectively account for solvent effects, the presence of multiple ionic species, and interactions with heterogeneous surfaces or biological interfaces. More sophisticated force fields and simulation techniques could improve the accuracy of predictions regarding complex stability, adsorption mechanisms, and diffusion behavior. Such refined models would be invaluable for designing new applications, optimizing existing processes, and predicting environmental fate. For example, computational studies have shown that gluconate adsorbs on surfaces with specific free energies, providing data for comparing the adsorption behavior of different organic molecules. researchgate.net
Exploration of New Industrial Applications (Non-Medical)
Beyond its significant medical uses, this compound possesses properties that lend themselves to diverse industrial applications, and this area is ripe for further exploration. Current non-medical uses include its function as a corrosion inhibitor for mild steel, where it can exhibit synergistic effects with other inhibitors like sodium molybdate (B1676688). researchgate.netemerald.comtandfonline.com It is also explored as a precursor in self-healing concrete to enhance crack repair kinetics. researchgate.net Furthermore, this compound has been used as a carbon source to create functional carbon nanosheets for flexible electronics through pyrolysis. acs.org Its complexing ability also makes it relevant for water treatment and metal surface treatment. arxiv.org
Future research can delve deeper into optimizing this compound's performance in these nascent applications. For instance, investigating the long-term efficacy and mechanisms of corrosion inhibition in various environments or improving the efficiency and reliability of self-healing concrete systems. Exploring its potential in material science for developing novel composites or functional materials, leveraging its thermal decomposition properties or its ability to act as a cross-linker in biopolymer formulations, presents exciting possibilities. acs.orgresearchgate.net The food industry is also increasingly using food-grade this compound as a calcium fortifier due to its bioavailability and mildness, indicating potential for further applications in functional foods and beverages. marketresearchintellect.com
Research into using this compound as a cross-linker in alginate beads has shown promise for enhancing the survival and shelf life of encapsulated biological control agents, suggesting applications in agriculture and environmental remediation. researchgate.net
An example of research findings in non-medical applications is the study on corrosion inhibition of mild steel in artificial seawater. The study found that this compound effectively suppressed corrosion with inhibition efficiency generally above 80% from polarization tests and 90% from coupon measurements at concentrations above 0.75%. tandfonline.com
Comprehensive Mechanistic Understanding of Environmental Behavior
While the EPA has indicated a low concern for certain toxicities of this compound based on its endogenous nature and transformation profile, a comprehensive understanding of its behavior and fate in various environmental compartments is crucial for sustainable use. epa.gov
Future research should focus on detailed studies of its biodegradation pathways in different environmental matrices (soil, water, sediment) and under varying conditions (pH, temperature, microbial activity). Investigating its mobility and potential for leaching in soil, as well as its interactions with minerals and organic matter, would provide valuable data for environmental risk assessments. Research into its potential effects on aquatic and terrestrial ecosystems, including non-target organisms, beyond basic toxicity screenings is also important. Understanding how its complexation properties influence the mobility and bioavailability of other metals in the environment is another key area. The use of this compound in applications like self-healing concrete and as a corrosion inhibitor also necessitates understanding its long-term environmental impact as these materials degrade.
Research has explored the effect of gluconate on calcium speciation at high pH values, relevant to environments like cementitious materials, indicating its influence on the mobility and availability of calcium. arxiv.org Further studies are needed to extrapolate these findings to broader environmental contexts and understand the implications for element cycling and potential interactions with pollutants.
Q & A
What methodological approaches are recommended to address data gaps in calcium gluconate's toxicity profile, particularly for repeated-dose and developmental toxicity studies?
To address data gaps, researchers can employ analog studies and New Approach Methodologies (NAMs) . For example, analogs like glucono-delta-lactone and sodium gluconate have been used to infer this compound's absorption and excretion patterns in rats via oral gavage and radiolabeling . NAMs such as the QSAR Toolbox can simulate metabolism (e.g., liver S9 or skin metabolism models) to predict metabolites like gluconic acid derivatives and calcium hydroxide . These methods are critical when direct experimental data are lacking, enabling hazard assessments without extensive in vivo testing.
How do ionization dynamics and cardiovascular effects differ between this compound and calcium chloride, and how should these inform clinical experimental design?
This compound and chloride exhibit distinct ionization properties. While calcium chloride shows a stronger linear correlation between total calcium and ionized calcium ([Ca++]) overall ([Ca++] = 0.186 × total calcium - 0.482), this compound's correlation is weaker ([Ca++] = 0.155 × total calcium - 0.148). However, time-specific analyses reveal no correlation for either salt, suggesting temporal variability in bioavailability . Researchers must account for these dynamics by incorporating frequent ionized calcium measurements and controlled administration rates in cardiovascular studies to avoid misinterpretations of efficacy .
What experimental models and parameters are critical for predicting dermal absorption of this compound in occupational exposure studies?
Key parameters include log Kow (partition coefficient) and vapor pressure . This compound's low log Kow (-3.89) and negligible vapor pressure (<1 × 10⁻⁵ mmHg) indicate minimal dermal penetration in neat form . Researchers should use in vitro skin models with aqueous formulations to mimic workplace exposure, as solubility in water-based products may enhance absorption. Analog studies (e.g., sodium gluconate) further support rapid gastrointestinal absorption, which can inform dermal risk assessments via comparative pharmacokinetics .
How should clinical trials evaluate this compound's efficacy in preventing acute respiratory failure during polymyxin therapy?
Trials should adopt a quasi-experimental design with retrospective controls, comparing outcomes (e.g., intubation rates) between cohorts receiving IV this compound (e.g., 10% solution) and historical controls . Statistical methods like unpaired t-tests are essential to validate significance (p < 0.005), as seen in a tertiary care study showing a 30.8% reduction in respiratory failure . Researchers must standardize calcium dosing, monitor ionized calcium levels, and control for confounders like comorbidities and concurrent medications.
What are the solubility and compatibility limitations when substituting this compound with calcium chloride in parenteral nutrition (PN) formulations?
Calcium chloride introduces severe solubility constraints in PN. Unlike this compound, its use requires strict adherence to concentration limits: ≤5 mEq/L calcium and ≤15 mmol/L phosphate in dextrose/amino acid solutions . This is based on limited data from 2-in-1 PN formulations . Researchers must avoid extrapolating gluconate solubility curves to chloride and conduct stability tests under simulated clinical conditions (e.g., pH, temperature) to prevent precipitation risks.
How can conflicting data on this compound's metabolic pathways be resolved using computational tools?
Conflicts arise from scarce direct metabolism data. QSAR-based simulators (e.g., rat liver S9, skin metabolism models) can predict metabolites by identifying structural analogs and reaction pathways. For example, simulations suggest this compound may yield glucono-delta-lactone and intermediates in glucose oxidation . Researchers should validate these predictions with LC-MS/MS to confirm metabolite presence in biological matrices, ensuring alignment between in silico and experimental results.
What are the key considerations for designing pharmacokinetic studies on this compound in elderly populations with renal impairment?
Elderly patients often exhibit reduced renal clearance, necessitating dose adjustments to avoid hypercalcemia. Studies should measure ionized calcium levels and glomerular filtration rate (GFR) to assess excretion kinetics. This compound's contraindication in prolonged renal insufficiency requires protocols to limit administration duration and monitor adverse events (e.g., arrhythmias) . Population pharmacokinetic modeling can account for age-related variability in drug distribution and clearance.
How do analog studies and regulatory databases contribute to this compound's hazard screening in environmental toxicology?
Regulatory databases (e.g., OECD/SIDS, NTP) and analogs (e.g., potassium gluconate) provide read-across data for endpoints like ecotoxicity. The U.S. EPA's hazard screening used analogs to fill gaps in developmental toxicity, applying the same evaluation rigor as for this compound itself . Researchers should prioritize analogs with shared metabolic pathways (e.g., gluconic acid derivatives) and validate cross-species relevance using in vitro assays (e.g., zebrafish embryotoxicity tests).
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
